2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H18BrNO5/c1-3-24-16-9-12(10-21)8-15(19)18(16)25-11-17(22)20-13-4-6-14(23-2)7-5-13/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key: HTSOWUMGLDLYOB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=O)Br)OCC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C18H18BrNO5
• Molecular Weight: 408.2 g/mol

Description

2-(2-Bromo-6-ethoxy-4-formylphenoxy)-N-(4-methoxyphenyl)acetamide, also known as BEFMA, is a synthetic compound with a wide range of applications in scientific research. BEFMA has been found to have multiple biochemical and physiological effects, making it a useful tool for scientists in a variety of fields.

Scientific Research Applications

Synthesis and Pharmacological Assessment

Research into acetamide derivatives, including those with bromo and ethoxy functional groups, has revealed their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. For instance, novel acetamide derivatives synthesized through multi-step reactions, including the Leuckart reaction, have shown comparable activities to standard drugs due to the presence of bromo and other functional groups (P. Rani, D. Pal, R. Hegde, & S. R. Hashim, 2016). This highlights the significance of specific functional groups in enhancing pharmacological activities.

Antimicrobial and Antioxidant Properties

Compounds containing bromophenol derivatives, such as those isolated from marine sources, have demonstrated potent scavenging activity against radicals, suggesting potential applications as natural antioxidants in food or pharmaceutical fields (Ke-kai Li, Xiao‐Ming Li, J. Gloer, & Bin-Gui Wang, 2012). The presence of bromo and methoxy groups in these compounds contributes to their activity, indicating that similar structural features in "2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(4-methoxyphenyl)acetamide" could offer antioxidative or antimicrobial properties.

Chemical Synthesis and Characterization

The chemoselective acetylation of aminophenols to produce acetamide intermediates for antimalarial drugs showcases the role of specific substituents in directing the synthesis of desired compounds (Deepali B Magadum & G. Yadav, 2018). This example underscores the importance of functional groups in achieving selectivity and efficiency in synthetic processes, relevant to the synthesis and potential applications of the compound .

Environmental and Metabolic Studies

Research on the environmental behavior and metabolic pathways of chloroacetamide herbicides and their derivatives provides insights into the degradation, bioactivation, and potential environmental impact of related acetamide compounds (S. Coleman, R. Linderman, E. Hodgson, & R. Rose, 2000). Understanding the metabolic fate of such compounds is crucial for assessing their safety and environmental impact.